5-[(4-Hydroxy-3-methoxyphenyl)methylene]-2-imino-1,3-thiazolidin-4-one

• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: (5E)-2-amino-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C11H10N2O3S/c1-16-8-4-6(2-3-7(8)14)5-9-10(15)13-11(12)17-9/h2-5,14H,1H3,(H2,12,13,15)/b9-5+
• InChI Key: ICKPGBPIOPGQTC-WEVVVXLNSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N=C(S2)N)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N=C(S2)N)O

Description

2-amino-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-thiazolone is a member of phenols and a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and characterized using techniques like FT-IR, NMR, and X-ray powder diffraction. Its solid-state molecular structure and packing are crucial for understanding its applications (Rahmani et al., 2017).

Antibacterial Properties

• Variants of this compound demonstrate significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of substituted and unsubstituted 5-arylidene moieties enhances these properties (Patel et al., 2010).

Antifibrotic and Anticancer Activity

• Certain derivatives of this compound show notable antifibrotic and anticancer activities. They are identified as promising candidates for further testing in medical applications (Kaminskyy et al., 2016).

Antimicrobial Activity

• Thiazolidinone derivatives, including this compound, exhibit antimicrobial activities. Their effectiveness against various bacteria and fungi highlights their potential in addressing microbial infections (Vinusha et al., 2015).

CNS Penetration and Receptor Binding

• Derivatives of this compound can effectively penetrate the blood-brain barrier and show potential as pharmacological tools for studying specific receptor interactions (Rosen et al., 1990).